Cas no 1038707-64-0 (N-(4-methoxy-4-methylpentan-2-yl)cyclohexanamine)

• Product Name: N-(4-methoxy-4-methylpentan-2-yl)cyclohexanamine
• CAS No: 1038707-64-0
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5205447
• PubChem ID: 43146960
• Update Time: 2026-03-06

N-(4-methoxy-4-methylpentan-2-yl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-(3-methoxy-1,3-dimethylbutyl)-
• N-(4-methoxy-4-methylpentan-2-yl)cyclohexanamine

• Inchi： 1S/C13H27NO/c1-11(10-13(2,3)15-4)14-12-8-6-5-7-9-12/h11-12,14H,5-10H2,1-4H3
• InChI Key： AJASGZABWJJOBO-UHFFFAOYSA-N
• SMILES： C1(NC(C)CC(OC)(C)C)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(4-methoxy-4-methylpentan-2-yl)cyclohexanamine

Professional Introduction to N-(4-methoxy-4-methylpentan-2-yl)cyclohexanamine (CAS No. 1038707-64-0)

N-(4-methoxy-4-methylpentan-2-yl)cyclohexanamine, a compound with the CAS number 1038707-64-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structural framework, exhibits unique chemical properties that make it a promising candidate for various applications in drug development and therapeutic research.

The molecular structure of N-(4-methoxy-4-methylpentan-2-yl)cyclohexanamine consists of a cyclohexane ring substituted with an N-(4-methoxy-4-methylpentan-2-yl) group. This configuration imparts specific stereochemical and electronic characteristics to the molecule, which are crucial for its biological activity. The presence of the 4-methoxy and 4-methyl substituents enhances the compound's interactiveness with biological targets, making it a valuable scaffold for designing novel pharmacological agents.

In recent years, there has been a growing interest in the development of molecules that can modulate neurological and inflammatory pathways. N-(4-methoxy-4-methylpentan-2-yl)cyclohexanamine has been investigated for its potential role in these areas due to its ability to interact with various enzymes and receptors. Preliminary studies have suggested that this compound may have neuroprotective properties, making it a candidate for further exploration in the treatment of neurodegenerative disorders.

The synthesis of N-(4-methoxy-4-methylpentan-2-yl)cyclohexanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These synthetic approaches not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis techniques.

One of the key aspects of studying N-(4-methoxy-4-methylpentan-2-yl)cyclohexanamine is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives of this molecule that may enhance its pharmacological efficacy. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities and metabolic stability, thereby streamlining the drug development pipeline.

The pharmacokinetic profile of N-(4-methoxy-4-methylpentan-2-yl)cyclohexanamine is another critical area of investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic potential. Studies have shown that the molecule exhibits moderate bioavailability and a favorable half-life, suggesting its suitability for systemic administration. Additionally, investigations into its metabolic pathways have revealed insights into potential side effects and interactions with other drugs.

In conclusion, N-(4-methoxy-4-methylpentan-2-yl)cyclohexanamine (CAS No. 1038707-64-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping the future of medicine and biotechnology.